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Compound of Interest

Compound Name: Tributyl phosphite

Cat. No.: B1683024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tributyl phosphite as

a versatile additive in lubricating oils. Tributyl phosphite is utilized for its effective anti-wear

and antioxidant properties, which contribute to the longevity and performance of lubricants in

various applications.

Mechanism of Action
Tributyl phosphite functions as a lubricant additive through two primary mechanisms: anti-

wear film formation and antioxidant activity.

Anti-Wear Properties
Under boundary lubrication conditions, where direct metal-to-metal contact can occur, tributyl
phosphite thermally decomposes and reacts with the metal surface, typically iron or its oxides,

to form a protective tribochemical film. This film is primarily composed of a durable

polyphosphate glass.[1] This glassy layer physically separates the contacting surfaces, thereby

reducing friction and preventing wear. The process involves the cleavage of both P-O and C-O

bonds in the tributyl phosphite molecule, leading to the formation of various intermediates

that ultimately contribute to the formation of the protective phosphate-based film.[1][2]
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As a secondary antioxidant, tributyl phosphite inhibits the oxidation of lubricating oils by

decomposing hydroperoxides (ROOH), which are primary products of lubricant degradation.[3]

[4] The reaction involves the phosphite being oxidized to a phosphate, while the hydroperoxide

is reduced to a non-radical alcohol (ROH).[3] This process prevents the propagation of radical

chain reactions that lead to oil thickening, sludge formation, and the generation of corrosive

acids.

Data Presentation
The following tables summarize the typical performance improvements observed when

phosphite esters, such as tributyl phosphite, are incorporated into lubricating base oils. The

data presented is representative of the performance enhancements achievable with this class

of additives.

Table 1: Anti-Wear and Extreme Pressure Performance of a Phosphite Ester Additive in

Rapeseed Oil[2]

Property
Base Oil (Rapeseed
Oil)

Base Oil +
Phosphite Ester
Additive

Percentage
Improvement

Maximum Non-

Seizure Load (P_B

value, N)

520 1323 154.42%

Weld Point (P_D

value, N)
1236 3089 149.92%

Wear Scar Diameter

(WSD, mm)
0.56 0.39 -30.36%

Note: The data presented is for a synthesized phosphate ester containing nitrogen, which

demonstrates the significant anti-wear and extreme pressure capabilities imparted by

phosphate-based additives.

Table 2: Frictional Performance of Lubricants with Phosphorus-Based Additives[5]
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Lubricant System Applied Load (N) Coefficient of Friction

Rape Seed Oil (RSO) 200 ~0.095

RSO + 1% Additive A

(Phosphate Ester)
200 ~0.080

RSO + 1% Additive B

(Phosphate Ester)
200 ~0.075

RSO + 1% Additive C

(Phosphate Ester)
200 ~0.070

RSO 400 ~0.085

RSO + 1% Additive A

(Phosphate Ester)
400 ~0.070

RSO + 1% Additive B

(Phosphate Ester)
400 ~0.065

RSO + 1% Additive C

(Phosphate Ester)
400 ~0.060

Table 3: Oxidative Stability of Lubricating Oils with Antioxidant Additives[6]

Base Ester Antioxidant Additive
Oxidation Induction Time
(minutes)

Trimethylolpropane Trioleate

(TMPTO)
None 16

TMPTO
2,6-di-tert-butyl phenol (DTBP)

- min amount
~50

TMPTO DTBP - max amount 99

TMPTO DTBP (max) + BNPA (min) 154

Note: This table illustrates the significant improvement in oxidation stability with the addition of

antioxidants. While not tributyl phosphite specifically, it demonstrates the typical performance
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of secondary antioxidants in synergy with primary antioxidants.

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the

performance of tributyl phosphite as a lubricant additive.

Evaluation of Anti-Wear Properties (ASTM D4172)
This method, known as the Four-Ball Wear Test, is used to determine the wear preventive

characteristics of a lubricating fluid.[7]

Apparatus:

Four-Ball Wear Test Machine

Steel balls (AISI E-52100 steel, 12.7 mm diameter)[8]

Microscope for measuring wear scars

Procedure:

Thoroughly clean the four steel balls and the test cup.

Clamp three of the steel balls securely in the test cup.

Pour the lubricant sample (base oil with and without tributyl phosphite) into the test cup to

a level that covers the three stationary balls.

Place the fourth ball in the chuck of the test machine.

Assemble the test cup into the machine and apply the specified load (e.g., 40 kgf).[9]

Set the test temperature (e.g., 75 °C) and rotational speed (e.g., 1200 rpm).[9]

Start the machine and run the test for a specified duration (e.g., 60 minutes).[9]

After the test, disassemble the apparatus, clean the three stationary balls, and measure the

diameter of the wear scars on each ball using the microscope.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://www.savantlab.com/testing-highlights/wear-preventive-characteristics-testing/
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D5183.PDF
https://www.benchchem.com/product/b1683024?utm_src=pdf-body
https://www.nyelubricants.com/tribological-testing-by-4-ball-methods
https://www.nyelubricants.com/tribological-testing-by-4-ball-methods
https://www.nyelubricants.com/tribological-testing-by-4-ball-methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate and report the average wear scar diameter. A smaller diameter indicates better

anti-wear performance.[7]

Evaluation of Oxidative Stability (ASTM D2272 - Rotating
Pressure Vessel Oxidation Test - RPVOT)
This test method evaluates the oxidation stability of inhibited steam turbine oils, and can be

adapted for other lubricating oils.

Apparatus:

Rotating Pressure Vessel (Bomb)

Oxygen supply

Pressure gauge

Temperature-controlled bath

Procedure:

Place a specified amount of the lubricant sample, distilled water, and a copper catalyst coil

into the sample container within the pressure vessel.

Seal the vessel and charge it with oxygen to a pressure of 90 psi at room temperature.

Place the sealed vessel in a heating bath maintained at 150 °C and begin rotating it at 100

rpm.

Monitor the pressure inside the vessel. The pressure will initially rise as the vessel heats up

and then will begin to drop as the oil oxidates and consumes oxygen.

The oxidation induction time is the time elapsed from the start of the test until a specified

pressure drop (e.g., 25 psi from the maximum pressure) occurs. A longer induction time

indicates better oxidation stability.
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The following diagrams illustrate the key mechanisms and workflows associated with the use of

tributyl phosphite as a lubricant additive.
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Caption: Anti-Wear Mechanism of Tributyl Phosphite.
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Caption: Antioxidant Mechanism of Tributyl Phosphite.
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Caption: Experimental Workflow for Evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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